N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide
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Description
N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H29FN6O3 and its molecular weight is 468.533. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- A study on the design, synthesis, and pharmacological evaluation of novel derivatives, including those with structural similarities to the compound , demonstrates the potential of these compounds in antidepressant and antianxiety applications. The synthesis process involves multiple steps, including Claisen Schmidt condensation and Mannich's reaction, highlighting the complex nature of creating these molecules (Kumar et al., 2017).
- Research on N,N'-bisoxalamides, including bis(furan-2-ylmethyl)oxalamide (BFMO), showcases their effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This study underlines the utility of similar compounds in facilitating chemical reactions that are crucial for pharmaceutical development (Bhunia et al., 2017).
Pharmacological Evaluation
- Investigations into the antidepressant and antianxiety activities of certain derivatives have shown significant potential, with some compounds reducing the duration of immobility times in mice, suggesting their efficacy in treating depression and anxiety disorders (Kumar et al., 2017).
- Studies on the antimicrobial, antilipase, and antiurease activities of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties indicate good to moderate activity against various microorganisms, pointing towards the potential of these compounds in antibiotic development (Başoğlu et al., 2013).
Anticancer and Antimicrobial Activities
- The anticancer activity of new 4-nitroimidazole derivatives was evaluated, with some compounds showing potent inhibitory effects on human cancer cell lines. This research supports the application of similar compounds in developing new anticancer therapies (Al-Soud et al., 2021).
- Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been synthesized and shown considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, suggesting a new direction for the treatment of tuberculosis (Lv et al., 2017).
Properties
IUPAC Name |
N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-(3-imidazol-1-ylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29FN6O3/c25-19-4-6-20(7-5-19)30-12-14-31(15-13-30)21(22-3-1-16-34-22)17-28-24(33)23(32)27-8-2-10-29-11-9-26-18-29/h1,3-7,9,11,16,18,21H,2,8,10,12-15,17H2,(H,27,32)(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTYICVHJAHOQHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C(=O)NCCCN3C=CN=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29FN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.